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Compound of Interest

Compound Name: 2,3,5,6-Tetrachloropyridin-4-amine

Cat. No.: B181941 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,3,5,6-Tetrachloropyridin-4-amine

Authored by: Gemini, Senior Application Scientist
This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for 2,3,5,6-Tetrachloropyridin-4-amine (CAS No: 2176-63-8). Designed for researchers,

chemists, and professionals in drug development, this document synthesizes critical data from

authoritative safety sources to ensure the well-being of laboratory personnel and the integrity of

research outcomes. The causality behind each recommendation is explained to foster a deeper

understanding of safe laboratory practices.

Compound Identification and Core Properties
2,3,5,6-Tetrachloropyridin-4-amine is a chlorinated pyridine derivative.[1] Understanding its

fundamental physical and chemical properties is the first step in risk assessment and the foundation

of safe handling. These properties dictate its behavior under various laboratory conditions and inform

the selection of appropriate storage, handling, and emergency procedures.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 2176-63-8 [1][2][3][4]

Molecular Formula C₅H₂Cl₄N₂ [1][4]

Molecular Weight 231.89 g/mol [1][4]

Appearance Solid [2]

Melting Point 212 °C [1][2]

Boiling Point 333.8 °C at 760 mmHg [1][2]

pKa -3.41 ± 0.50 (Predicted) [1]

Storage Temperature 2-8°C [1]

graph "chemical_structure" {

graph [layout=neato, overlap=false, splines=true, bgcolor="#F1F3F4"];

node [shape=plaintext, fontname="Arial", fontsize=12, fontcolor="#202124"];

edge [fontname="Arial", fontsize=10];

// Define nodes for the pyridine ring and substituents

N1 [label="N", pos="0,1.2!"];

C2 [label="C", pos="-1,0.6!"];

C3 [label="C", pos="-1,-0.6!"];

C4 [label="C", pos="0,-1.2!"];

C5 [label="C", pos="1,-0.6!"];

C6 [label="C", pos="1,0.6!"];

// Substituents

Cl2 [label="Cl", pos="-2,1.2!"];

Cl3 [label="Cl", pos="-2,-1.2!"];

N4_amine [label="NH₂", pos="0,-2.2!"];

Cl5 [label="Cl", pos="2,-1.2!"];

Cl6 [label="Cl", pos="2,1.2!"];
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// Define edges for the pyridine ring (alternating double bonds)

N1 -- C2 [len=1.5];

C2 -- C3 [style=double, len=1.5];

C3 -- C4 [len=1.5];

C4 -- C5 [style=double, len=1.5];

C5 -- C6 [len=1.5];

C6 -- N1 [style=double, len=1.5];

// Define edges for substituents

C2 -- Cl2 [len=1.5];

C3 -- Cl3 [len=1.5];

C4 -- N4_amine [len=1.5];

C5 -- Cl5 [len=1.5];

C6 -- Cl6 [len=1.5];

}

Caption: Chemical Structure of 2,3,5,6-Tetrachloropyridin-4-amine.

Hazard Identification and GHS Classification
This compound is classified as acutely toxic.[2] The primary route of concern is ingestion, with a GHS

classification of Acute Toxicity, Oral (Category 3).[2] This necessitates stringent controls to prevent

accidental swallowing, including prohibiting eating, drinking, and smoking in handling areas.[2][5]

Table 2: GHS Hazard Identification
Pictogram GHS Classification Hazard Statement(s)

Acute toxicity, oral (Category 3) H301: Toxic if swallowed[2][4]

Acute toxicity, dermal (Category

3)

H311: Toxic in contact with

skin[4]

Acute toxicity, inhalation

(Category 3)
H331: Toxic if inhaled[4]
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Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with engineering controls and supplemented by robust

PPE, is essential. The primary objective is to minimize exposure through all potential routes:

inhalation, ingestion, and dermal contact.

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All handling of 2,3,5,6-Tetrachloropyridin-4-amine, including weighing,

transferring, and preparing solutions, must be conducted inside a certified chemical fume hood.[6]

This is the most critical engineering control to prevent inhalation of any dust or aerosols.

Ventilation: Ensure the laboratory is well-ventilated to maintain a safe air environment.[5][6]

Safety Stations: Eyewash stations and safety showers must be readily accessible and located close

to the workstation.[6] Their functionality should be checked regularly.

Personal Protective Equipment (PPE): The Essential Barrier
PPE selection must be deliberate and based on the specific hazards of the compound. Standard

laboratory attire is insufficient; enhanced protection is mandatory.

Table 3: Recommended Personal Protective Equipment
(PPE)
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Protection Area Equipment Specification & Rationale

Eye & Face
Safety Goggles with side shields

or a Face Shield

Essential to protect against

splashes and airborne particles.

Must conform to OSHA 29 CFR

1910.133 or EN166 standards.[7]

Hand
Chemical-resistant, impervious

gloves

Nitrile or neoprene gloves are

recommended.[7] Gloves must

be inspected for integrity before

use and changed frequently (e.g.,

every 30-60 minutes) or

immediately upon known or

suspected contact.[8] Double-

gloving is recommended to

prevent contamination transfer.[8]

Body Long-sleeved Laboratory Coat

Provides a primary barrier

against accidental skin contact.

[7] The coat should have a

closed front and tight-fitting cuffs.

[8]

Respiratory
NIOSH/MSHA or EN 149

approved respirator

Required if there is a risk of

exceeding exposure limits, such

as during a large spill cleanup or

when engineering controls are

not available or sufficient.[5][7]

Safe Handling and Storage Protocols
Adherence to strict protocols during handling and storage is paramount to preventing exposure and

maintaining compound stability.

Step-by-Step Safe Handling Protocol
Preparation: Before handling, ensure all necessary engineering controls are operational and all

required PPE is correctly donned.
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Work Area Designation: Designate a specific area within the fume hood for handling the compound

to contain any potential contamination.

Dispensing: Avoid generating dust when handling the solid material.[2][6] Use appropriate tools

(e.g., spatulas) for transfers.

Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin with soap

and water.[2][5] Decontaminate the work surface and any equipment used.

Hygiene: Do not eat, drink, or smoke in any area where the chemical is handled or stored.[2][5][9]

Storage Requirements
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][10]

Security: The compound should be stored in a locked-up area to restrict access to authorized

personnel only.[2][5][10]

Incompatibilities: Store away from strong oxidizing agents, strong acids, acid anhydrides, and acid

chlorides.[6]
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling Phase

Verify Fume Hood
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Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Retrieve from
Locked Storage

Proceed to Handling

Weigh/Transfer Compound
(Avoid Dust Generation)

Perform Experiment

Return to Locked Storage

Conclude Experiment

Decontaminate Workspace
and Equipment

Dispose of Contaminated
Waste Properly

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A typical workflow for the safe handling of 2,3,5,6-Tetrachloropyridin-4-amine.
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Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or spill. All personnel

must be familiar with these procedures before working with the compound.

First Aid Measures
If Swallowed: Get emergency medical help immediately.[2] Rinse mouth with water.[5] Do not

induce vomiting.

If Inhaled: Move the person into fresh air.[2] If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2][5]

In Case of Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

[5][6] Remove all contaminated clothing.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[10] Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek medical advice.

[6][10]

Accidental Release Measures (Spills)
The primary goal during a spill is to contain the material safely and prevent it from entering the

environment, especially drains and waterways.[2][5]

Protocol: Small Spill Cleanup
Evacuate: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Don appropriate PPE, including respiratory protection if necessary.

Containment: Gently cover the spill with an inert absorbent material like vermiculite, sand, or earth.

Do not use combustible materials.

Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable, labeled,

and closed container for disposal.[2][6] Avoid creating dust.[2][6]
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Decontamination: Clean the spill area thoroughly with an appropriate decontaminating agent,

followed by soap and water.

Disposal: Dispose of the collected waste and all contaminated materials (including PPE) as

hazardous waste in accordance with local, state, and federal regulations.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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